Cas no 664362-60-1 (1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)-)

• Product Name: 1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)-
• CAS No: 664362-60-1
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• CID: 396315
• PubChem ID: 11644552
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)-
• 4-thiomorpholin-4-ylnaphthalene-1-carbonitrile
• SCHEMBL3606314
• PGYZUAYWMXKJIH-UHFFFAOYSA-N
• DTXSID10469947
• 664362-60-1

• Inchi： 1S/C15H14N2S/c16-11-12-5-6-15(17-7-9-18-10-8-17)14-4-2-1-3-13(12)14/h1-6H,7-10H2
• InChI Key： PGYZUAYWMXKJIH-UHFFFAOYSA-N
• SMILES： S1CCN(C2=CC=C(C#N)C3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 254.08792
• Monoisotopic Mass: 254.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 27.03